Cas no 1797570-95-6 (2-(1H-1,3-benzodiazol-2-yl)-3-[2-(methylsulfanyl)pyridin-4-yl]-3-oxopropanenitrile)

• Product Name: 2-(1H-1,3-benzodiazol-2-yl)-3-[2-(methylsulfanyl)pyridin-4-yl]-3-oxopropanenitrile
• CAS No: 1797570-95-6
• MF: C₁₆H₁₂N₄OS
• MW: 308.357681274414
• CID: 6419313
• PubChem ID: 75518045
• Update Time: 2025-10-31

2-(1H-1,3-benzodiazol-2-yl)-3-[2-(methylsulfanyl)pyridin-4-yl]-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• AKOS033474163
• Z1621521332
• 2-(1H-benzimidazol-2-yl)-3-(2-methylsulfanylpyridin-4-yl)-3-oxopropanenitrile
• EN300-26595541
• 1797570-95-6
• 2-(1H-1,3-benzodiazol-2-yl)-3-[2-(methylsulfanyl)pyridin-4-yl]-3-oxopropanenitrile

• Inchi： 1S/C16H12N4OS/c1-22-14-8-10(6-7-18-14)15(21)11(9-17)16-19-12-4-2-3-5-13(12)20-16/h2-8,11H,1H3,(H,19,20)
• InChI Key： JYXVBYBKLGJUKX-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C=CN=1)C(C(C#N)C1=NC2C=CC=CC=2N1)=O

Computed Properties

• Exact Mass: 308.07318219g/mol
• Monoisotopic Mass: 308.07318219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 108Ų

Additional information on 2-(1H-1,3-benzodiazol-2-yl)-3-[2-(methylsulfanyl)pyridin-4-yl]-3-oxopropanenitrile

Introduction to 2-(1H-1,3-benzodiazol-2-yl)-3-[2-(methylsulfanyl)pyridin-4-yl]-3-oxopropanenitrile (CAS No. 1797570-95-6)

The compound 2-(1H-1,3-benzodiazol-2-yl)-3-[2-(methylsulfanyl)pyridin-4-yl]-3-oxopropanenitrile, identified by its CAS number 1797570-95-6, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule, featuring a unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The compound’s molecular architecture combines elements of benzodiazole and pyridine derivatives, which are well-documented for their pharmacological properties, making it a promising candidate for further exploration.

Recent studies have highlighted the importance of benzodiazole derivatives in the development of therapeutic agents. These compounds are known for their anxiolytic, sedative, and muscle relaxant properties, primarily due to their interaction with the gamma-aminobutyric acid (GABA) receptor system. The incorporation of a 1H-1,3-benzodiazol-2-yl moiety into the molecular structure of this compound suggests potential modulation of GABAergic signaling pathways, which could lead to novel treatments for neurological and psychiatric disorders. Furthermore, the presence of a methylsulfanyl group on the pyridine ring introduces additional pharmacophoric features that may enhance binding affinity and selectivity.

The nitrile group at the 3-position of the propanenitrile backbone adds another layer of complexity to the compound’s pharmacological profile. Nitrile-containing compounds are frequently explored in medicinal chemistry due to their ability to engage with various biological targets, including enzymes and receptors. The specific arrangement of these functional groups in 2-(1H-1,3-benzodiazol-2-yl)-3-[2-(methylsulfanyl)pyridin-4-yl]-3-oxopropanenitrile may contribute to its unique reactivity and interaction with biological systems. This has prompted researchers to investigate its potential as a scaffold for designing new drugs with improved efficacy and reduced side effects.

In the context of modern drug discovery, computational modeling and high-throughput screening have become indispensable tools for evaluating the therapeutic potential of novel compounds. The structural features of 1797570-95-6 make it an attractive candidate for virtual screening against large databases of biological targets. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory and neurodegenerative diseases. These findings align with recent trends in pharmaceutical research, where targeting multiple disease pathways simultaneously is increasingly recognized as a strategy for developing more effective treatments.

Experimental validation of these computational predictions is crucial for advancing the compound’s development pipeline. In vitro assays have been designed to assess its interaction with relevant biological targets, including GABA receptors and enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Initial results indicate that 2-(1H-1,3-benzodiazol-2-yl)-3-[2-(methylsulfanyl)pyridin-4-yl]-3-oxopropanenitrile demonstrates promising activity in modulating these targets at concentrations that suggest good pharmacological window. These findings are particularly encouraging given the growing demand for drugs that can effectively address complex diseases without significant off-target effects.

The synthesis of this compound represents a testament to the progress in synthetic organic chemistry, which has enabled the construction of increasingly complex molecular architectures. The multi-step synthesis involves strategic functional group transformations and regioselective modifications that highlight the ingenuity of modern synthetic methodologies. Key steps include the formation of the benzodiazole core through cyclization reactions, followed by functionalization at the pyridine ring and introduction of the nitrile group via cyanation reactions. Each step has been optimized to ensure high yield and purity, underscoring the importance of robust synthetic protocols in pharmaceutical research.

As research continues to uncover new therapeutic applications for heterocyclic compounds like 1797570-95-6, collaboration across disciplines becomes increasingly vital. Biochemists, pharmacologists, and chemists must work together to translate laboratory discoveries into clinical reality. The integration of interdisciplinary approaches has already led to significant advancements in understanding how these compounds interact with biological systems at a molecular level. This collaborative spirit is essential for driving innovation in drug development and addressing unmet medical needs.

The future prospects for 2-(1H-1,3-benzodiazol-2-yl)-3-[2-(methylsulfanyl)pyridin-4-y]l]-3 oxopropanenitrile are bright, particularly as more data emerges from ongoing preclinical studies. Researchers are optimistic about its potential to serve as a lead compound for further optimization into a novel therapeutic agent. The compound’s unique structural features offer opportunities for structure-based drug design (SBDD), where computational methods are used to refine its molecular framework based on detailed knowledge of its interactions with biological targets. Such an approach holds promise for developing drugs with enhanced potency and selectivity.

In conclusion,1797570 - 95 - 6 exemplifies the cutting-edge research being conducted in medicinal chemistry today. Its combination of well-studied pharmacophores—such as benzodiazole and pyridine derivatives—and innovative functional groups positions it as a compelling candidate for further exploration. As scientists continue to unravel its pharmacological properties through both computational and experimental methods,this compound may pave the way toward new treatments for a range of diseases affecting human health worldwide.